Cas no 1001866-95-0 ([(1-Cyanocyclopentyl)carbamoyl]methyl 2-oxo-1,2-dihydroquinoline-4-carboxylate)

[(1-Cyanocyclopentyl)carbamoyl]methyl 2-oxo-1,2-dihydroquinoline-4-carboxylate is a specialized organic compound featuring a quinoline core functionalized with a carbamate-linked 1-cyanocyclopentyl group. This structure imparts potential utility in medicinal chemistry and pharmaceutical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both a cyanocyclopentyl moiety and a carboxylate ester enhances its reactivity, enabling further derivatization. The quinoline scaffold is known for its role in drug discovery, offering opportunities for targeting diverse biological pathways. This compound’s well-defined molecular architecture ensures precise control in synthetic applications, making it a valuable candidate for exploratory studies in heterocyclic chemistry and small-molecule development.

[(1-Cyanocyclopentyl)carbamoyl]methyl 2-oxo-1,2-dihydroquinoline-4-carboxylate structure

1001866-95-0 structure

Product Name:[(1-Cyanocyclopentyl)carbamoyl]methyl 2-oxo-1,2-dihydroquinoline-4-carboxylate

CAS No:1001866-95-0

MF:C₁₈H₁₇N₃O₄

MW:339.345284223557

CID:5668104

PubChem ID:7761898

Update Time:2025-11-06

[(1-Cyanocyclopentyl)carbamoyl]methyl 2-oxo-1,2-dihydroquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1001866-95-0
- AKOS033646520
- Z18857622
- EN300-26687546
- [(1-cyanocyclopentyl)carbamoyl]methyl 2-oxo-1,2-dihydroquinoline-4-carboxylate
- [(1-Cyanocyclopentyl)carbamoyl]methyl 2-oxo-1,2-dihydroquinoline-4-carboxylate
- Inchi： 1S/C18H17N3O4/c19-11-18(7-3-4-8-18)21-16(23)10-25-17(24)13-9-15(22)20-14-6-2-1-5-12(13)14/h1-2,5-6,9H,3-4,7-8,10H2,(H,20,22)(H,21,23)
- InChI Key： FUFOURBERMLYEA-UHFFFAOYSA-N
- SMILES： O=C(COC(C1=CC(NC2C=CC=CC1=2)=O)=O)NC1(C#N)CCCC1

Computed Properties

Exact Mass: 339.12190603g/mol
Monoisotopic Mass: 339.12190603g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 655
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 108Å²

[(1-Cyanocyclopentyl)carbamoyl]methyl 2-oxo-1,2-dihydroquinoline-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26687507-0.05g	[(1-cyanocyclopentyl)carbamoyl]methyl 2-oxo-1,2-dihydroquinoline-4-carboxylate	1001866-95-0	95.0%	0.05g	$212.0	2025-03-20
Enamine	EN300-26687546-0.05g		1001866-95-0		0.05g	$212.0	2023-05-30

[(1-Cyanocyclopentyl)carbamoyl]methyl 2-oxo-1,2-dihydroquinoline-4-carboxylate Related Literature

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Additional information on [(1-Cyanocyclopentyl)carbamoyl]methyl 2-oxo-1,2-dihydroquinoline-4-carboxylate

[(1-Cyanocyclopentyl)carbamoyl]methyl 2-Oxo-1,2-Dihydroquinoline-4-Carboxylate: A Comprehensive Overview

The compound CAS No. 1001866-95-0, also known as [(1-Cyanocyclopentyl)carbamoyl]methyl 2-Oxo-1,2-Dihydroquinoline-4-Carboxylate, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in drug discovery and material science, making it a subject of intense research interest.

The molecular structure of [(1-Cyanocyclopentyl)carbamoyl]methyl 2-Oxo-1,2-Dihydroquinoline-4-Carboxylate is characterized by a quinoline backbone, which is a heterocyclic aromatic system with two nitrogen atoms. The quinoline moiety is further substituted with a carbamoylmethyl group attached to a cyanocyclopentane ring. This combination of structural elements contributes to the compound's stability and reactivity, making it suitable for various chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring its suitability for large-scale production. The synthesis process involves the coupling of the cyanocyclopentane derivative with the quinoline carboxylic acid derivative, followed by purification steps to isolate the final product.

In terms of pharmacological activity, [(1-Cyanocyclopentyl)carbamoyl]methyl 2-Oxo-1,2-Dihydroquinoline-4-Carboxylate has shown promising results in preclinical studies. It exhibits potent inhibitory effects against several enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, its ability to modulate cellular signaling pathways suggests its potential application in cancer therapy.

The environmental impact of this compound has also been a focus of recent research. Studies indicate that it degrades under specific environmental conditions, reducing its persistence in ecosystems. However, further investigations are required to fully understand its ecological footprint and ensure sustainable use.

In conclusion, CAS No. 1001866-95-0, or [(1-Cyanocyclopentyl)carbamoyl]methyl 2-Oxo-1,2-Dihydroquinoline-4-Carboxylate, represents a significant advancement in organic chemistry with diverse applications across multiple fields. Its unique structure, efficient synthesis methods, and promising pharmacological properties position it as a key molecule for future research and development.